Cas no 78213-30-6 (1(3H)-Isobenzofuranone,6-hydroxy-7-methoxy-)

1(3H)-Isobenzofuranone,6-hydroxy-7-methoxy- structure
78213-30-6 structure
Product Name:1(3H)-Isobenzofuranone,6-hydroxy-7-methoxy-
CAS No:78213-30-6
MF:C9H8O4
MW:180.157423019409
CID:568582
PubChem ID:196075
Update Time:2025-04-19

1(3H)-Isobenzofuranone,6-hydroxy-7-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone,6-hydroxy-7-methoxy-
    • 6-Desmethylmeconine
    • 6-hydroxy-7-methoxy-3H-2-benzofuran-1-one
    • 6-hydroxy-7-methoxyphthalide
    • 6-O-Desmethylmeconine
    • DTXSID90228857
    • 6-hydroxy-7-methoxyisobenzofuran-1(3H)-one
    • NLRKUCOJGROPHS-UHFFFAOYSA-N
    • 78213-30-6
    • MA-2
    • 1(3H)-Isobenzofuranone, 6-hydroxy-7-methoxy-
    • DTXCID40151348
    • Inchi: 1S/C9H8O4/c1-12-8-6(10)3-2-5-4-13-9(11)7(5)8/h2-3,10H,4H2,1H3
    • InChI Key: NLRKUCOJGROPHS-UHFFFAOYSA-N
    • SMILES: O1C(C2C(=C(C=CC=2C1)O)OC)=O

Computed Properties

  • Exact Mass: 180.042259
  • Monoisotopic Mass: 180.042259
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: 1

Experimental Properties

  • Density: 1.402
  • Boiling Point: 457°C at 760 mmHg
  • Flash Point: 194.6°C
  • Refractive Index: 1.602
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